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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing the post-emergence

herbicide Clethodim in research settings, with a focus on enhancing its efficacy through the

strategic use of adjuvants. Detailed protocols for experimental application and data on the

impact of various adjuvant combinations are presented to aid in the design and execution of

robust scientific studies.

Introduction to Clethodim
Clethodim is a selective, systemic herbicide belonging to the cyclohexanedione family of

chemistry.[1] It is widely used for the post-emergence control of annual and perennial grasses

in a variety of broadleaf crops.[1][2] Its systemic nature ensures it is absorbed by the foliage

and translocated to the growing points of the leaves, shoots, and roots, leading to the death of

the targeted grass species.[1]

Mechanism of Action
Clethodim's herbicidal activity stems from its inhibition of the enzyme Acetyl-CoA Carboxylase

(ACCase).[3] ACCase is a critical enzyme in the biosynthesis of fatty acids, which are essential

components of plant cell membranes. By blocking ACCase, Clethodim disrupts the formation

of new cell membranes, leading to a cessation of growth and eventual death of susceptible

grass species. Broadleaf plants are generally tolerant to Clethodim due to a different form of

the ACCase enzyme that is not inhibited by the herbicide.
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The Role of Adjuvants in Enhancing Clethodim
Efficacy
The addition of adjuvants is crucial for optimizing the performance of Clethodim. Adjuvants are

substances added to a herbicide formulation or tank-mix to improve its effectiveness. They can

enhance efficacy by improving spray droplet retention on the leaf surface, increasing herbicide

absorption, and facilitating translocation within the plant. The most common adjuvants used

with Clethodim are Crop Oil Concentrates (COC), Methylated Seed Oils (MSO), Non-ionic

Surfactants (NIS), and Ammonium Sulfate (AMS).

Data Presentation: Efficacy of Clethodim with
Various Adjuvants
The following tables summarize quantitative data from various field studies, demonstrating the

impact of different adjuvants on the efficacy of Clethodim for controlling various grass species.

Table 1: Influence of Adjuvants on Clethodim Efficacy on Texas Panicum

Adjuvant Combination Weed Size (cm) Texas Panicum Control (%)

Crop Oil Concentrate (COC) 10-15 91

COC + Ammonium Sulfate

(AMS)
10-15 93

Methylated Seed Oil (MSO) +

AMS
10-15 90

Non-ionic Surfactant (NIS) 20-30 Decreased efficacy noted

MSO 20-30
Lower efficacy than MSO +

AMS

Data sourced from a study by Johnson, Prostko, and Mullinix (2002), as cited in a 2025

publication.

Table 2: Effect of Adjuvants on Barnyardgrass, Broadleaf Signalgrass, and Johnsongrass

Control with Clethodim (70 g ai/ha)
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Adjuvant
Barnyardgrass
Control

Broadleaf
Signalgrass
Control

Rhizomatous
Johnsongrass
Control

Dash® More effective More effective More effective

Sun-It II® (MSO) More effective More effective More effective

Agri-Dex® (COC) Not specified More effective More effective

Dyne-Amic® (Silicone

+ MSO)
Not specified More effective More effective

Conventional Nonionic

Surfactants
Less effective Less effective Less effective

Silicone-based

Surfactants
Less effective Less effective Less effective

LI-700® Less effective Less effective Less effective

Based on a study where Clethodim at 70 g/ha with Dash® or Sun-It II® provided control equal

to or greater than Clethodim at 140 g/ha.

Table 3: Impact of Adjuvants on Volunteer Corn Control with Clethodim in Tank Mixes

Clethodim
Rate (oz/A)

Tank Mix
Partner

Adjuvant
Fall Panicum
Control (%)

Waterhemp
Control (%)

4
Enlist One +

Liberty
1% COC 82 Not specified

8
Enlist One +

Liberty
1% COC 86 Not specified

12
Enlist One +

Liberty
1% COC 95 96

6 Liberty 1% COC Close to 95 Not specified

Data from a 2021 Herbicide Insight study by Beck's Practical Farm Research.
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Experimental Protocols
The following are detailed methodologies for conducting herbicide efficacy trials with

Clethodim and adjuvants.

Protocol for Field Efficacy Trials
Objective: To evaluate the efficacy of Clethodim in combination with various adjuvants for the

control of target grass species under field conditions.

Materials:

Clethodim formulation (e.g., 2EC)

Adjuvants: Crop Oil Concentrate (COC), Methylated Seed Oil (MSO), Non-ionic Surfactant

(NIS), Ammonium Sulfate (AMS)

Calibrated research plot sprayer

Personal Protective Equipment (PPE) as per product label

Plot markers

Data collection sheets or electronic device

Experimental Design:

Plot Establishment: Select a field with a uniform infestation of the target grass species.

Design the experiment using a randomized complete block design with a minimum of three

to four replications per treatment.

Treatment Preparation: Prepare spray solutions on a per-plot basis. A common procedure is

as follows: a. Fill the spray tank with half the required volume of clean water. b. Add the

calculated amount of Clethodim to the tank. c. Agitate the solution continuously. d. Add the

specified adjuvant at the recommended rate (e.g., COC at 1.0% v/v, MSO at 0.5-1.0% v/v).

e. If using AMS, add it to the tank before the Clethodim and adjuvant. f. Add the remaining

water to reach the final spray volume.
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Application: a. Apply treatments when the target grass weeds are actively growing and at the

recommended growth stage (e.g., 10-15 cm in height for optimal control of Texas panicum).

b. Use a calibrated research plot sprayer to ensure accurate and uniform application. A

typical spray volume for ground applications is 5 to 40 gallons per acre. c. Record

environmental conditions at the time of application (temperature, humidity, wind speed).

Data Collection and Evaluation: a. Visually assess percent weed control at specified intervals

after application (e.g., 7, 14, 21, and 28 days after application - DAA). Use a scale of 0% (no

control) to 100% (complete plant death). b. For more quantitative data, measure weed

biomass by harvesting above-ground plant material from a designated area within each plot

at a set time after treatment. Dry the biomass to a constant weight. c. Record any crop injury

(phytotoxicity) using a similar 0-100% scale.

Data Analysis: Analyze the collected data using appropriate statistical methods (e.g.,

ANOVA) to determine significant differences between treatments.

Protocol for Absorption and Translocation Studies
(using ¹⁴C-Clethodim)
Objective: To quantify the effect of adjuvants on the absorption and translocation of Clethodim
in a target grass species.

Materials:

¹⁴C-labeled Clethodim

Adjuvants (COC, MSO, etc.)

Microsyringe

Liquid scintillation counter

Oxidizer

Growth chambers or greenhouse facilities

Experimental Procedure:
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Plant Culture: Grow the target grass species in pots under controlled environmental

conditions.

Treatment Application: a. Prepare treatment solutions of ¹⁴C-Clethodim with and without the

selected adjuvants. b. Apply a small, precise volume of the treatment solution to a specific

location on a leaf of each plant using a microsyringe.

Harvesting and Sample Processing: a. Harvest plants at various time points after treatment

(e.g., 1, 4, 12, 24, 48, and 72 hours). b. At each harvest, wash the treated leaf with a solvent

(e.g., ethanol:water solution) to remove unabsorbed ¹⁴C-Clethodim from the leaf surface. c.

Section the plant into different parts: treated leaf, shoots above and below the treated leaf,

and roots.

Quantification of ¹⁴C: a. Analyze the leaf wash solution using a liquid scintillation counter to

determine the amount of unabsorbed ¹⁴C-Clethodim. b. Combust the different plant sections

in a biological oxidizer to convert the ¹⁴C to ¹⁴CO₂, which is then trapped and quantified by

liquid scintillation counting.

Data Analysis: Calculate the percentage of applied ¹⁴C that was absorbed and the

percentage of absorbed ¹⁴C that was translocated to different plant parts for each treatment.

Visualizations
The following diagrams illustrate key concepts related to Clethodim's mechanism of action and

the experimental workflow for efficacy testing.

Caption: Clethodim's mechanism of action via ACCase inhibition.
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Caption: A typical workflow for a herbicide efficacy field trial.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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